molecular formula C24H21N3O3 B7694706 N-(o-tolyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

N-(o-tolyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

Cat. No. B7694706
M. Wt: 399.4 g/mol
InChI Key: YCHNAGXCNXDQIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(o-tolyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, commonly known as OTOPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. OTOPA belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of OTOPA is not well understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways. OTOPA has been found to inhibit the expression of pro-inflammatory cytokines and enzymes, which play a crucial role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
OTOPA has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the levels of oxidative stress markers and lipid peroxidation in various tissues. OTOPA also exhibits anti-tumor effects by inducing apoptosis in cancer cells. Additionally, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

OTOPA has several advantages as a research tool. It is relatively easy to synthesize, and its chemical structure can be easily modified to generate analogs with improved efficacy. However, like any other chemical compound, OTOPA has certain limitations. Its solubility in water is relatively low, which can make it difficult to administer in vivo. Additionally, more studies are needed to determine the long-term safety and toxicity of OTOPA.

Future Directions

There are several potential future directions for research on OTOPA. One area of interest is its potential as a therapeutic agent in neurodegenerative diseases like Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosage and administration route for OTOPA in these diseases. Additionally, the development of OTOPA analogs with improved efficacy and safety profiles is an area of ongoing research. Finally, studies are needed to determine the potential of OTOPA as a therapeutic agent in other diseases, such as cancer and inflammation.

Synthesis Methods

The synthesis of OTOPA involves the reaction of 2-(2-hydroxyphenoxy) acetic acid with o-toluidine and 3-nitrobenzoyl chloride in the presence of triethylamine and dichloromethane. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography. The yield of the synthesized OTOPA is around 80%.

Scientific Research Applications

OTOPA has been extensively studied for its potential as a therapeutic agent in various diseases. Several studies have reported the anti-inflammatory, anti-tumor, and anti-oxidant properties of OTOPA. It has also been found to exhibit neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

properties

IUPAC Name

N-(2-methylphenyl)-2-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H21N3O3/c1-16-9-3-5-11-18(16)23-26-24(30-27-23)19-12-6-8-14-21(19)29-15-22(28)25-20-13-7-4-10-17(20)2/h3-14H,15H2,1-2H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YCHNAGXCNXDQIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=CC=CC=C4C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-methylphenyl)-2-{2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy}acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.